tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine)
tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine)
Brand Name:
Vulcanchem
CAS No.:
103881-76-1
VCID:
VC0027688
InChI:
InChI=1S/C32H45N5O5S/c1-3-21(2)29-32(42)34-16-8-7-11-27(37-30(40)26(33)18-23-12-14-25(38)15-13-23)31(41)35-19-28(39)36-24(20-43-29)17-22-9-5-4-6-10-22/h4-6,9-10,12-15,21,24,26-27,29,38H,3,7-8,11,16-20,33H2,1-2H3,(H,34,42)(H,35,41)(H,36,39)(H,37,40)/t21?,24-,26-,27?,29-/m0/s1
SMILES:
CCC(C)C1C(=O)NCCCCC(C(=O)NCC(=O)NC(CS1)CC2=CC=CC=C2)NC(=O)C(CC3=CC=C(C=C3)O)N
Molecular Formula:
C32H45N5O5S
Molecular Weight:
611.8 g/mol
tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine)
CAS No.: 103881-76-1
Main Products
VCID: VC0027688
Molecular Formula: C32H45N5O5S
Molecular Weight: 611.8 g/mol
CAS No. | 103881-76-1 |
---|---|
Product Name | tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine) |
Molecular Formula | C32H45N5O5S |
Molecular Weight | 611.8 g/mol |
IUPAC Name | (2S)-2-amino-N-[(3S,16S)-3-benzyl-16-butan-2-yl-5,8,15-trioxo-1-thia-4,7,14-triazacyclohexadec-9-yl]-3-(4-hydroxyphenyl)propanamide |
Standard InChI | InChI=1S/C32H45N5O5S/c1-3-21(2)29-32(42)34-16-8-7-11-27(37-30(40)26(33)18-23-12-14-25(38)15-13-23)31(41)35-19-28(39)36-24(20-43-29)17-22-9-5-4-6-10-22/h4-6,9-10,12-15,21,24,26-27,29,38H,3,7-8,11,16-20,33H2,1-2H3,(H,34,42)(H,35,41)(H,36,39)(H,37,40)/t21?,24-,26-,27?,29-/m0/s1 |
Standard InChIKey | KMVHBOGONQSDBU-OQRJMPHZSA-N |
Isomeric SMILES | CCC(C)[C@H]1C(=O)NCCCCC(C(=O)NCC(=O)N[C@H](CS1)CC2=CC=CC=C2)NC(=O)[C@H](CC3=CC=C(C=C3)O)N |
SMILES | CCC(C)C1C(=O)NCCCCC(C(=O)NCC(=O)NC(CS1)CC2=CC=CC=C2)NC(=O)C(CC3=CC=C(C=C3)O)N |
Canonical SMILES | CCC(C)C1C(=O)NCCCCC(C(=O)NCC(=O)NC(CS1)CC2=CC=CC=C2)NC(=O)C(CC3=CC=C(C=C3)O)N |
Synonyms | TCLGPL Tyr-cyclo(Lys-Gly-Phe-psi(CH2S)Leu) tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine) tyrosyl-cyclo(lysyl-glycyl-phenylalanyl-psi(thiomethylene)leucine), (3S-(3R*,9S*(R*),16S*))-isome |
PubChem Compound | 124858 |
Last Modified | Nov 11 2021 |
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